Cas no 862831-06-9 (N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 862831-06-9
• MF: C₁₉H₁₇ClN₂O₂
• MW: 340.803483724594
• CID: 6005473
• PubChem ID: 7087274
• Update Time: 2025-08-05

N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• N-(2-chlorobenzyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-[(2-chlorophenyl)methyl]-1,2-dimethyl-α-oxo-
• AKOS001869218
• F0675-0557
• AB01293629-01
• N-[(2-chlorophenyl)methyl]-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• NCGC00294282-01
• 862831-06-9
• N-[(2-chlorophenyl)methyl]-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide

• Inchi： 1S/C19H17ClN2O2/c1-12-17(14-8-4-6-10-16(14)22(12)2)18(23)19(24)21-11-13-7-3-5-9-15(13)20/h3-10H,11H2,1-2H3,(H,21,24)
• InChI Key： PRSXIGWRPMFTCJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(C1C2=C(N(C)C=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 340.0978555g/mol
• Monoisotopic Mass: 340.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 11.02±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

Introduction to N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862831-06-9)

N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide, identified by its CAS number 862831-06-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a chlorophenyl group, a dimethylindole moiety, and an acetoamide functional group, contribute to its distinctive chemical properties and potential therapeutic applications.

The molecular structure of N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is characterized by its complex arrangement of aromatic and heterocyclic rings. The chlorophenyl group introduces a electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. Meanwhile, the dimethylindole moiety is known for its role in modulating various biological pathways, including those involved in neurotransmitter signaling and immune responses. The acetoamide group at the C-terminal position adds another layer of functionality, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in indole derivatives due to their wide range of biological activities. Specifically, compounds containing the 1H-indole scaffold have shown potential in the treatment of neurological disorders, cancer, and inflammatory diseases. The dimethylindole moiety in N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is particularly noteworthy, as it has been implicated in various pharmacological effects. For instance, studies have demonstrated that indole derivatives can modulate serotonin receptors, which are involved in mood regulation and pain perception.

The acetoamide group in this compound also plays a crucial role in its biological activity. Acetoamides are known to interact with a variety of biological targets, including proteases and kinases. These interactions can lead to the inhibition or activation of specific signaling pathways, which may have therapeutic implications. For example, acetoamides have been shown to inhibit the activity of certain proteases involved in cancer progression, thereby highlighting their potential as anti-cancer agents.

One of the most compelling aspects of N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is its potential as a lead compound for drug development. The combination of structural features from different pharmacophores makes it a versatile scaffold for designing novel therapeutic agents. Researchers have been exploring various synthetic strategies to modify this molecule further, aiming to enhance its potency and selectivity. These efforts have led to the discovery of several analogs with improved pharmacological profiles.

The synthesis of N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide involves multiple steps that require careful optimization to ensure high yield and purity. The chlorophenyl group is typically introduced via nucleophilic aromatic substitution or Friedel-Crafts alkylation reactions. The dimethylindole moiety can be synthesized through condensation reactions between appropriate indole derivatives and dimethylamine. Finally, the acetoamide group is introduced through amide bond formation between an appropriate carboxylic acid derivative and an amine.

The pharmacological evaluation of N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide has revealed several interesting findings. In vitro studies have shown that this compound exhibits significant inhibitory activity against various enzymes and receptors relevant to neurological disorders. For example, it has been found to inhibit monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters such as serotonin and dopamine. This suggests that N-(2-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-y)l)-
- oxoacetamide may have therapeutic potential in treating conditions such as depression and Parkinson's disease.

In addition to its effects on neurotransmitter metabolism, N-(
bold text: 86 bold text: 283 bold text: 31 bold text: -06 bold text: -9 ) has also shown promise in anti-inflammatory applications. Inflammatory processes are mediated by various signaling pathways, including those involving cyclooxygenase (COX) enzymes. Preliminary studies have indicated that this compound can inhibit COX-mediated prostaglandin synthesis, suggesting its potential as an anti-inflammatory agent. Furthermore, it has been observed to modulate immune cell function, which could be relevant for treating autoimmune diseases.